N-1-naphthyl-N'-(4-phenyl-1,3-thiazol-2-yl)urea

• IUPAC Name: 1-naphthalen-1-yl-3-(4-phenyl-1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C20H15N3OS/c24-19(21-17-12-6-10-14-7-4-5-11-16(14)17)23-20-22-18(13-25-20)15-8-2-1-3-9-15/h1-13H,(H2,21,22,23,24)
• InChI Key: VBPBEPUKHJETPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)NC3=CC=CC4=CC=CC=C43
• Molecular Formula: C20H15N3OS
• Molecular Weight: 345.4 g/mol

Description

Synthesis Analysis

The synthesis of N-1-naphthyl-N'-(4-phenyl-1,3-thiazol-2-yl)urea and related compounds typically involves the reaction of acylazides with specific heterocyclic amines, such as 2-amino-5-[1-(o-chlorophenoxy)ethyl]-1,3,4-thiadiazole, and further modifications to introduce different substituents and achieve the desired molecular structure. This process allows for the creation of a variety of derivatives with potential biological activities, as demonstrated in the synthesis of related urea derivatives by Song Xin-jian, Gong Xian-sheng, and W. Sheng (2006) and others in the field (Song Xin-jian et al., 2006).

Molecular Structure Analysis

Detailed molecular structure analysis is crucial for understanding the behavior and properties of these compounds. Studies involving single-crystal X-ray diffraction and various spectroscopic methods (IR, 1H NMR, etc.) provide insights into the geometries, conformations, and intramolecular interactions of urea derivatives, contributing to a deeper understanding of their chemical behavior and reactivity (B. Ośmiałowski et al., 2013).

Chemical Reactions and Properties

Urea derivatives undergo a variety of chemical reactions, influenced by their molecular structure and the presence of functional groups. These reactions can lead to the formation of new bonds, introduction of substituents, and creation of new molecular entities with distinct properties and potential applications. For instance, Nithi Phukan and J. Baruah (2016) explored conformational adjustments in urea and thiourea based assemblies, highlighting the influence of molecular structure on reactivity and the formation of complex assemblies (Nithi Phukan et al., 2016).

Mechanism of Action

Target of Action

Thiazole derivatives, which this compound is a part of, have been found to exhibit diverse biological activities, acting as antioxidants, analgesics, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .

Mode of Action

Thiazole compounds are known to interact with their targets in various ways, depending on the specific biological activity they exhibit .

Biochemical Pathways

Thiazole derivatives are known to affect various biochemical pathways, leading to their diverse biological activities .

Result of Action

Thiazole derivatives have been found to exhibit a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .